molecular formula C11H20N2O3 B8322461 Tert-butyl (1-formylpiperidin-4-yl)carbamate

Tert-butyl (1-formylpiperidin-4-yl)carbamate

Cat. No.: B8322461
M. Wt: 228.29 g/mol
InChI Key: LJNVOWUPNCKQJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl (1-formylpiperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H20N2O3

Molecular Weight

228.29 g/mol

IUPAC Name

tert-butyl N-(1-formylpiperidin-4-yl)carbamate

InChI

InChI=1S/C11H20N2O3/c1-11(2,3)16-10(15)12-9-4-6-13(8-14)7-5-9/h8-9H,4-7H2,1-3H3,(H,12,15)

InChI Key

LJNVOWUPNCKQJF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1CCN(CC1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A chloroform solution of 2.0 g of tert-butyl piperidin-4-ylcarbamate was added to a mixed solution of 4.7 ml of acetic anhydride and 1.9 ml of formic acid, and the reaction mixture was stirred at room temperature for 15 hours. Water was added to the reaction mixture, and this was extracted with EtOAc. The organic layer was washed with 1 M hydrochloric acid, aqueous saturated sodium hydrogencarbonate and brine. This was dried with anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. The resulting residue was purified with silica gel column chromatography (eluent: chloroform/MeOH=50/1) to obtain 1.7 g of tert-butyl (1-formylpiperidin-4-yl)carbamate.
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4.7 mL
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1.9 mL
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